Cas no 62813-38-1 (2',4'-dichlorobiphenyl-2-ol)

• Product Name: 2',4'-dichlorobiphenyl-2-ol
• CAS No: 62813-38-1
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• CID: 1640548
• PubChem ID: 151983
• Update Time: 2025-04-21

2',4'-dichlorobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',4'-dichlorobiphenyl-2-ol
• (1,1'-Biphenyl)ol, 2',4'-dichloro-
• 2',4'-Dichloro-(1,1'-biphenyl)ol
• 2-(2,4-dichlorophenyl)phenol
• AKOS017557631
• 1,1'-Biphenyl-2-ol, 2',4'-dichloro
• SCHEMBL21177792
• 666747-30-4
• 4,6-dichlorophenylphenol
• 62813-38-1
• DTXSID70211924
• DPSYSSVLQVTEEK-UHFFFAOYSA-N
• 2-(2,4-Dichlorophenyl)phenol, 95%
• MFCD18312951

• Inchi： 1S/C12H8Cl2O/c13-8-5-6-9(11(14)7-8)10-3-1-2-4-12(10)15/h1-7,15H
• InChI Key： DPSYSSVLQVTEEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1O)Cl

Computed Properties

• Exact Mass: 237.99534
• Monoisotopic Mass: 237.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23